BE“GH@ Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of 4-
Chlorokynurenine: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorokynurenine

Cat. No.: B1664160

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is a cornerstone of operational safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Chlorokynurenine, ensuring compliance with general laboratory safety standards.

Key Safety and Disposal Information

The following table summarizes crucial data for the safe handling and disposal of 4-
Chlorokynurenine. This information is compiled from safety data sheets and general
laboratory chemical waste guidelines.
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Parameter Information Source
Chemical Name 4-Chlorokynurenine N/A
Molecular Formula C10H11CIN203 [1]
Molecular Weight 242.66 g/mol [1]

] Harmful if swallowed (Acute
Primary Hazard o
toxicity, Oral: Category 4)

Personal Protective Equipment  Lab coat, nitrile gloves, and

[21(31[4]

(PPE) protective eyewear

Dispose of contents/container
Disposal Recommendation to an approved waste disposal

plant

Sweep up and shovel into
Spill Response suitable containers for [3]

disposal. Avoid dust formation.

Procedural Guidance for Disposal

The disposal of 4-Chlorokynurenine must be handled as hazardous chemical waste.
Adherence to institutional and regulatory guidelines is paramount. The following steps provide
a direct operational plan for its proper disposal.

Step 1: Waste Identification and Classification

Treat all 4-Chlorokynurenine waste, including pure substance, contaminated materials (e.qg.,
pipette tips, weighing boats), and solutions, as hazardous chemical waste.[5][6]

Step 2: Segregation
Proper segregation of chemical waste is critical to prevent dangerous reactions.[2][7]
o Store 4-Chlorokynurenine waste separately from incompatible materials.

o Specifically, keep it away from strong acids and bases.[7]
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Step 3: Containerization
Use appropriate and clearly labeled containers for waste accumulation.[2][8]

e Select a container that is chemically compatible with 4-Chlorokynurenine. A high-density
polyethylene (HDPE) container is a suitable choice.

e The container must have a secure, leak-proof screw cap.[7][8]

o Ensure the container is in good condition, free from cracks or deterioration.[8]
Step 4: Labeling

Clearly label the waste container with the following information:[2][5][6]

The words "Hazardous Waste"

The full chemical name: "4-Chlorokynurenine”

The primary hazard: "Harmful" or "Toxic"

The date when the first waste was added to the container.

Step 5: Accumulation in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.[6][7]

o The SAA must be at or near the point of waste generation.[6][8]

o Keep the waste container closed at all times, except when adding waste.[5][6]
e Do not accumulate more than 55 gallons of hazardous waste in the SAA.[6]
Step 6: Arranging for Disposal

Once the container is full or has been in the SAA for a designated period (typically up to one
year, but institutional policies may vary), arrange for its collection by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
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contractor.[5][6] Never dispose of 4-Chlorokynurenine down the drain or in the regular trash.

[2](5](8]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-Chlorokynurenine.
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Waste Generation & Assessment

Generate 4-Chlorokynurenine Waste

Is the waste contaminated with other chemicals?

Yes

Identify all chemical constituents

No

\

Determine waste compatibility

Containerization & Li;)eling

Select appropriate, compatible waste container

A4

Label container with '"Hazardous Waste', chemical name, and hazards

A4

Date the container

Storage g;z Disposal

Store in designated Satellite Accumulation Area (SAA)

A4

Keep container closed

Arrange for pickup by authorized waste management

Document waste disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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